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Chemical Profile & Stability Basics

Methyl Linoleate is a methyl ester of linoleic acid, characterized by its two double bonds ((9Z, 12Z))

which make it highly susceptible to oxidation [1]. Proper handling and storage are critical to prevent

degradation [1].

Key physical properties that inform its storage conditions are summarized in the table below.

Property Value Relevance to Storage

Physical Liquid [2] Standard storage for liquids applies.

State

Melting Point  -35 °C (lit.) [2] Not a critical parameter for typical lab storage.

Boiling Point 192 °C / 4 mmHg (lit.) [2] Not a critical parameter for typical lab storage.

Flash Point 113°C [3] (also reported as Classified as a combustible liquid; store away from
200°C [2]) ignition sources [4].

Specific ~0.88 - 0.889 g/mL at 25°C Standard handling for liquids less dense than water.

Gravity [2]

The core stability challenges are:
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e Oxidation: The primary degradation pathway, leading to hydroperoxides and other secondary
products [1] [5] [6].
¢ Light Sensitivity: UV radiation can initiate and accelerate autoxidation [4] [5] [7].

Optimal Storage Conditions

To maximize the shelf life and integrity of methyl linoleate, adhere to the following storage practices.

Storage
g Recommended Condition Rationale
Factor
Temperature -20°C [2] [4] Low temperatures slow down kinetic degradation
processes like oxidation.
Container Tightly closed [3] and light- Prevents evaporation, excludes atmospheric
resistant container [4]. oxygen, and blocks light that initiates
photodegradation.
Atmosphere Inert gas (e.g., Nitrogen or Displaces oxygen from the headspace of the
Argon) blanket if possible. container, drastically reducing oxidation.
Environment  Store in a cool, dry, and well- Maintains a stable environment and disperses any
ventilated place [3]. potential vapors.

Troubleshooting Oxidation & Handling

Here are common issues and protocols to mitigate problems during experimental use.

FAQ 1: How can I tell if my methyl linoleate has oxidized? Signs of oxidation include a noticeable color
change from colorless or pale yellow to a deeper yellow or orange [1] and the formation of a stronger, often
unpleasant odor. For quantitative analysis, techniques like Gas Chromatography (GC) can track the decrease

in the parent compound [8], while absorption spectroscopy can monitor hydroperoxide formation and decay

[5].
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FAQ 2: Does the physical amount of methyl linoleate in a container affect its stability? Yes,
significantly. Research shows that oxidation is rapid in thin films (e.g., volumes of 1-5 pL) but is markedly
retarded when the layer thickness is greater than 1 mm. Oxidation barely occurs at thicknesses greater
than 5 mm because oxygen diffusion into the bulk liquid becomes the rate-limiting step [8]. Therefore, for a
given container, a larger volume (greater depth) may paradoxically show slower overall oxidation, as oxygen

is consumed only at the surface layer.

Experimental Protocol: Monitoring Oxidation by Weight Gain This method provides a simple way to

track oxidation, as oxygen incorporation into the lipid leads to measurable weight gain [8].

¢ Preparation: Place identical masses of methyl linoleate into flat-bottomed glass vials to create
different sample depths.

¢ Accelerated Oxidation: Incubate the samples at an elevated temperature (e.g., 65°C) in a dry-air
atmosphere.

e Weighing: At regular intervals, remove samples, allow them to cool, and weigh them accurately.

e Analysis: Plot the relative weight increase (Aw/wo) against time. After an induction period, the weight
will increase as the sample oxidizes. This weight gain correlates well with the loss of unoxidized
methyl linoleate measured by GC [8].

The relationship between sample depth, oxygen diffusion, and oxidation rate can be visualized as follows:

Methyl Linoleate Sample

Sample Depth (Volume)

Greater depth reduces
effective O2 diffusion

O2 Diffusion from Air

Oxidation Rate
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Safety & Compliance

Always consult the Safety Data Sheet (SDS) before use. Key safety considerations include:

e Personal Protective Equipment (PPE): Wear tightly fitting safety goggles, chemical-impermeable
gloves, and fire-resistant clothing [3].

¢ Handling: Use in a well-ventilated place and avoid contact with skin, eyes, and clothing [3].

¢ Disposal: Dispose of contents and container according to local regulations, preferably by a licensed
chemical destruction plant. Avoid release into the environment [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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